4-(6-Iodopyrimidin-4-yl)morpholine
Overview
Description
“4-(6-Iodopyrimidin-4-yl)morpholine” is a chemical compound with the molecular formula C8H10IN3O . It is structurally similar to “4-(6-Chloropyrimidin-4-yl)morpholine”, which is known to be a solid substance .
Synthesis Analysis
The synthesis of morpholines, including compounds like “4-(6-Iodopyrimidin-4-yl)morpholine”, has been a subject of research. Recent advances in the synthesis of morpholines have been from 1,2-amino alcohols, aziridines, epoxides, and related compounds . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .Molecular Structure Analysis
The molecular structure of “4-(6-Iodopyrimidin-4-yl)morpholine” consists of a morpholine ring attached to a pyrimidine ring via a carbon atom. The pyrimidine ring carries an iodine atom at the 6-position .Scientific Research Applications
Drug Development
“4-(6-Iodopyrimidin-4-yl)morpholine” is a versatile material used in scientific research, particularly in the field of drug development. Its unique properties make it an essential compound in medicinal chemistry .
Organic Synthesis
This compound also plays a significant role in organic synthesis. It can be used as a building block in various chemical reactions, contributing to the synthesis of complex organic compounds .
Antidiabetic Drugs
The compound has been used as a precursor in medicinal chemistry, particularly in the field of antidiabetic drugs . After certain chemical reactions, it can be used to develop drugs that help control blood sugar levels .
Antimigraine Drugs
Another application of “4-(6-Iodopyrimidin-4-yl)morpholine” is in the development of antimigraine drugs . It can be used to synthesize compounds that help alleviate the symptoms of migraines .
Kinase Inhibitors
The compound has been used in the synthesis of kinase inhibitors . Kinase inhibitors are drugs that block certain enzymes (kinases) and can be used in the treatment of cancer and other diseases .
Antifungal Agents
“4-(6-Iodopyrimidin-4-yl)morpholine” has been used in the synthesis of antifungal agents . These agents can inhibit the growth of fungi, making them useful in treating fungal infections .
properties
IUPAC Name |
4-(6-iodopyrimidin-4-yl)morpholine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10IN3O/c9-7-5-8(11-6-10-7)12-1-3-13-4-2-12/h5-6H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEJSHWVKEQPOEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC(=NC=N2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10IN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(6-Iodopyrimidin-4-yl)morpholine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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